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An objective guide for researchers, scientists, and drug development professionals on the

distinct properties and performance of Nylon-11 and Nylon-12, supported by experimental data

and detailed testing protocols.

In the realm of high-performance polymers, Nylon-11 and Nylon-12 stand out for their unique

balance of mechanical, thermal, and chemical properties. While both are polyamides, their

subtle difference in carbon atom count per monomer unit leads to significant variations in their

performance characteristics. This guide provides a detailed comparison to aid in the selection

of the optimal material for demanding research, development, and pharmaceutical applications.

Nylon-11 is a bio-based polyamide derived from renewable castor oil, offering a more

sustainable footprint.[1][2][3] In contrast, Nylon-12 is a synthetic polymer primarily derived from

petroleum-based sources.[1][2][3]

Quantitative Performance Data
The selection of a material for a specific application is often dictated by its quantitative

properties. The following table summarizes the key performance indicators for Nylon-11 and

Nylon-12, compiled from various technical datasheets.
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Property Nylon-11 Nylon-12 Test Standard

Mechanical Properties

Tensile Strength

(MPa)
47 - 50[4] 50[5] ASTM D638

Elongation at Break

(%)
11 - 40[4] 11[5] ASTM D638

Flexural Modulus

(GPa)
1.4 - 1.8[4][5] 1.6 - 1.85[5] ASTM D790

Izod Impact Strength

(J/m)
70[5] 32[5] ASTM D256

Thermal Properties

Melting Point (°C) ~189[1] ~178[1] DSC

Heat Deflection Temp.

@ 0.45 MPa (°C)
185[4] 171 - 175[4][5] ASTM D648

Heat Deflection Temp.

@ 1.82 MPa (°C)
47[4] 87 - 95[4][5] ASTM D648

Physical Properties

Density (g/cm³) 1.02 - 1.05[4] 1.01 - 1.02 ASTM D792

Water Absorption, 24h

(%)
~1.6[6] ~0.5[6] ASTM D570

Key Performance Differences
Mechanical Performance: Nylon-11 is generally characterized by its superior flexibility and

impact resistance, making it suitable for applications requiring high durability and the ability to

withstand repeated stress.[1][7][8] Its higher elongation at break is indicative of its toughness.

[2][8] Conversely, Nylon-12 is a more rigid material with greater dimensional stability, making it

a better choice for components that require high stiffness and shape retention under load.[1][9]
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Thermal Stability: Both nylons exhibit good thermal stability for a range of applications. Nylon-

11 possesses a slightly higher melting point.[1][10] However, Nylon-12 often demonstrates a

higher heat deflection temperature under higher loads, suggesting better dimensional stability

at elevated temperatures.[4][5]

Moisture Absorption and Chemical Resistance: A critical differentiator is their interaction with

moisture. Nylon-12 has one of the lowest moisture absorption rates among polyamides, leading

to excellent dimensional stability in humid environments.[1][2][3] This property is particularly

advantageous for high-precision components. While Nylon-11 has a higher water absorption

rate, it still performs well in many applications and offers superior resistance to UV radiation

and weathering.[1][6] Both materials exhibit excellent resistance to a wide range of chemicals,

including fuels, oils, and solvents.[1][7] However, Nylon-12 is noted to have a slight advantage

in its resistance to a broader range of chemicals.[1][2]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

comparability and reproducibility. Below are brief descriptions of the key experimental

protocols.

Tensile Properties (ASTM D638): This test method is used to determine the tensile properties

of plastics. A dog-bone-shaped specimen is pulled apart at a constant rate of speed until it

fractures. The force and displacement are recorded to calculate tensile strength, elongation,

and tensile modulus.[11][12]

Flexural Properties (ASTM D790): This test measures the flexural strength and modulus of a

material. A rectangular specimen is supported at both ends and a load is applied to the center

until the specimen bends or breaks.[11]

Impact Resistance (ASTM D256): The Izod impact strength test determines the impact

resistance of a material. A notched specimen is held in a cantilevered beam configuration and

is struck by a swinging pendulum. The energy absorbed by the specimen during fracture is a

measure of its impact strength.[11]

Heat Deflection Temperature (ASTM D648): This test determines the temperature at which a

polymer specimen deforms under a specified load. A standard test bar is subjected to a
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constant flexural stress while the temperature is increased at a uniform rate. The temperature

at which the bar deflects a specified distance is the heat deflection temperature.[13]

Density (ASTM D792): This standard covers the determination of the specific gravity and

density of solid plastics in forms such as sheets, rods, tubes, or molded items. The method

involves weighing the specimen in air and then weighing it when immersed in a liquid of known

density.

Water Absorption (ASTM D570): This test method is used to determine the relative rate of

water absorption by plastics when immersed in water. Specimens are dried and weighed, then

immersed in water for a specified time and temperature. After removal and patting dry, the

specimens are re-weighed to determine the amount of water absorbed.[14][15]

Visualizing Key Processes
To further elucidate the fundamental differences and aid in material selection, the following

diagrams illustrate the synthesis pathways of Nylon-11 and Nylon-12, and a logical workflow for

material selection.

Nylon-11 Synthesis from Castor Oil

Castor Oil Ricinoleic AcidHydrolysis 10-Undecenoic AcidPyrolysis 11-Aminoundecanoic Acid
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Figure 1: Synthesis Pathway of Nylon-11.
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Nylon-12 Synthesis from Petroleum
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Figure 2: Synthesis Pathway of Nylon-12.
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Figure 3: Material Selection Workflow.
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Conclusion
The choice between Nylon-11 and Nylon-12 is contingent upon the specific demands of the

intended application. Nylon-11, with its bio-based origin, superior flexibility, and impact

strength, is an excellent candidate for applications requiring durability and a greater degree of

sustainability.[1][7][8] In contrast, Nylon-12's exceptional dimensional stability, low moisture

absorption, and rigidity make it the preferred material for high-precision components and

applications in environments with fluctuating humidity.[1][2][9] By carefully considering the

quantitative data and performance characteristics outlined in this guide, researchers, scientists,

and drug development professionals can make an informed decision to optimize the

performance and reliability of their products and experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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